Cas no 879900-25-1 (5-methyl-Pyrazolo[1,5-a]pyrimidine-3-carbonitrile)

5-Methyl-Pyrazolo[1,5-a]pyrimidine-3-carbonitrile is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with a methyl group at the 5-position and a cyano group at the 3-position. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of biologically active molecules. Its rigid fused-ring system enhances stability, while the electron-withdrawing cyano group facilitates further functionalization. The compound exhibits favorable solubility in common organic solvents, enabling efficient downstream modifications. Its high purity and well-defined reactivity make it a valuable building block for medicinal chemistry research, particularly in the development of kinase inhibitors and other therapeutic agents targeting heterocyclic scaffolds.
5-methyl-Pyrazolo[1,5-a]pyrimidine-3-carbonitrile structure
879900-25-1 structure
Product Name:5-methyl-Pyrazolo[1,5-a]pyrimidine-3-carbonitrile
CAS No:879900-25-1
MF:C8H6N4
MW:158.160040378571
CID:710224
PubChem ID:45121237
Update Time:2025-10-29

5-methyl-Pyrazolo[1,5-a]pyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-Pyrazolo[1,5-a]pyrimidine-3-carbonitrile
    • Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 5-methyl-
    • CS-0080530
    • 879900-25-1
    • 5-Methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile
    • 3-cyano-5-methylpyrazolo[1,5-a]pyrimidine
    • SCHEMBL15715199
    • Inchi: 1S/C8H6N4/c1-6-2-3-12-8(11-6)7(4-9)5-10-12/h2-3,5H,1H3
    • InChI Key: YVPHWSGHQPTTIB-UHFFFAOYSA-N
    • SMILES: N12C=CC(C)=NC1=C(C#N)C=N2

Computed Properties

  • Exact Mass: 158.059246208g/mol
  • Monoisotopic Mass: 158.059246208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 54Ų

5-methyl-Pyrazolo[1,5-a]pyrimidine-3-carbonitrile Pricemore >>

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Chemenu
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